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An In-Depth Technical Guide to the Physical Properties of Allyl Isonicotinate

Introduction to Allyl Isonicotinate
Allyl isonicotinate (CAS No. 25635-24-9), also known as allyl 4-pyridinecarboxylate or

isonicotinic acid allyl ester, is a chemical compound with the molecular formula C₉H₉NO₂.[1][2]

[3] As an ester of isonicotinic acid and allyl alcohol, it possesses a unique chemical structure

that makes it a subject of interest in various research and development fields. This guide

provides a focused examination of two of its fundamental physical properties: boiling point and

density. A thorough understanding of these characteristics is paramount for professionals in

research, chemical synthesis, and drug development, as these properties govern the

substance's behavior in different environments and are critical for purification, handling, and

formulation processes.

Part 1: Boiling Point of Allyl Isonicotinate
The boiling point is a key physical property that indicates the temperature at which a liquid's

vapor pressure equals the external pressure, leading to the transition from a liquid to a vapor

phase. For a pure substance like Allyl isonicotinate, the boiling point is a sharp, characteristic

value under a given pressure and serves as a crucial criterion for its purity and identification.
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The determination of a precise boiling point is often conducted under reduced pressure

(vacuum) to prevent the decomposition of heat-sensitive compounds. The available data for

Allyl isonicotinate specifies its boiling point at a reduced pressure.

Physical Property Value Conditions Source

Boiling Point 106 °C 10 mmHg [4][5]

This value is critical for designing distillation procedures for the purification of Allyl
isonicotinate. A lower atmospheric pressure leads to a decrease in the boiling point.[6]

Experimental Protocol for Boiling Point Determination
(Micro-Scale Method)
For researchers working with small quantities of a substance, a micro-boiling point

determination is a practical and efficient method.[7] This technique relies on observing the

temperature at which the vapor pressure of the liquid inside a capillary tube equals the

surrounding atmospheric pressure.

Methodology:

Sample Preparation: Place approximately 0.5 mL of Allyl isonicotinate into a small test

tube.

Capillary Insertion: Insert a capillary tube (sealed at one end) into the test tube with the open

end downwards.

Apparatus Setup: Attach the test tube to a thermometer. Immerse the assembly in a heating

bath (e.g., paraffin oil), ensuring the liquid level in the bath is above the sample level but

below the top of the test tube.

Heating: Gently heat the bath while stirring to ensure uniform temperature distribution.

Observe the capillary tube.

Observation: Initially, trapped air will be expelled from the capillary. As the temperature

approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the
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capillary's open end.[7]

Cooling and Measurement: Turn off the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[7] This indicates that the vapor pressure of the sample is equal to

the external pressure.

Causality and Trustworthiness: This method is self-validating because the physical

phenomenon of vapor pressure equalization provides a distinct and reproducible endpoint. The

slow cooling phase is critical to ensure that the temperature recorded accurately reflects the

equilibrium between the liquid and vapor phases.
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Preparation

Measurement

Place sample in test tube

Insert inverted capillary tube

Assemble with thermometer

Heat apparatus in oil bath

Immerse in bath

Observe rapid bubble stream

Turn off heat and cool slowly

Record T° when liquid enters capillary

Final Boiling Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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